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Compound Name: 2-Chloro-5-(ethoxymethyl)thiazole

CAS No.: 1209494-04-1

Cat. No.: B595904 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2-Chloro-5-
(ethoxymethyl)thiazole (CAS No. 1209494-04-1), a heterocyclic building block with significant

potential in medicinal chemistry and agrochemical synthesis. This document delves into its

chemical and physical properties, outlines a logical synthetic pathway, discusses its reactivity

and potential applications, and provides essential safety and handling information. The guide is

intended to serve as a valuable resource for researchers and developers engaged in the

design and synthesis of novel bioactive molecules.

Introduction: The Thiazole Moiety as a Privileged
Scaffold
The thiazole ring, a five-membered aromatic heterocycle containing sulfur and nitrogen atoms,

is a cornerstone in the field of medicinal chemistry.[1][2] Its unique electronic properties and

ability to engage in various non-covalent interactions have established it as a "privileged

scaffold" – a molecular framework that is recurrently found in a multitude of biologically active

compounds.[2] Thiazole derivatives exhibit a broad spectrum of pharmacological activities,

including antimicrobial, anti-inflammatory, anticancer, and antiviral properties.[1] The strategic

functionalization of the thiazole ring allows for the fine-tuning of a molecule's physicochemical
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properties and biological target affinity. 2-Chloro-5-(ethoxymethyl)thiazole is a functionalized

thiazole derivative that offers two distinct points for chemical modification: the reactive chlorine

atom at the 2-position and the ethoxymethyl group at the 5-position. This dual functionality

makes it a versatile intermediate for the synthesis of more complex molecules.

Physicochemical and Spectroscopic Profile
A thorough understanding of a compound's physical and chemical properties is fundamental to

its effective application in research and development.

Key Properties
The following table summarizes the known properties of 2-Chloro-5-(ethoxymethyl)thiazole.

Property Value Source

CAS Number 1209494-04-1 [3]

Molecular Formula C₆H₈ClNOS [3]

Molecular Weight 177.65 g/mol [3]

Appearance

Not explicitly reported; likely a

colorless to pale yellow liquid

or low-melting solid.

Inferred from similar

compounds

Storage Inert atmosphere, 2-8°C [3]

Note: Experimental data for properties such as melting point, boiling point, and density are not

readily available in published literature.

Spectroscopic Characterization
While specific spectra for 2-Chloro-5-(ethoxymethyl)thiazole are not widely published, a

predicted spectroscopic profile can be inferred from the analysis of related thiazole derivatives.

[4][5]

¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the ethoxy

group (a triplet and a quartet), a singlet for the methylene protons of the ethoxymethyl group,
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and a singlet for the proton on the thiazole ring.

¹³C NMR: The carbon NMR spectrum would display distinct peaks for the thiazole ring

carbons, the methylene carbon, and the carbons of the ethyl group.

Mass Spectrometry (MS): The mass spectrum should exhibit a molecular ion peak

corresponding to the molecular weight of the compound, along with a characteristic isotopic

pattern due to the presence of chlorine and sulfur.

Infrared (IR) Spectroscopy: The IR spectrum would likely show characteristic absorption

bands for C-H, C=N, C-O, and C-Cl bonds.

Synthesis and Reactivity
The synthesis of 2-Chloro-5-(ethoxymethyl)thiazole can be logically approached through a

multi-step process, leveraging established thiazole chemistry.

Proposed Synthetic Pathway
A plausible synthetic route involves the initial formation of a 5-substituted thiazole, followed by

chlorination and subsequent functional group manipulation. The key intermediate is likely 2-

chloro-5-(hydroxymethyl)thiazole, which can then be etherified.

Caption: Proposed synthetic workflow for 2-Chloro-5-(ethoxymethyl)thiazole.

Experimental Protocol: Etherification of 2-Chloro-5-
(hydroxymethyl)thiazole
This protocol describes the final step in the proposed synthesis, the conversion of the

hydroxymethyl intermediate to the target ethoxymethyl compound.

Materials:

2-Chloro-5-(hydroxymethyl)thiazole

Sodium hydride (NaH), 60% dispersion in mineral oil

Anhydrous tetrahydrofuran (THF)
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Ethyl iodide (or other suitable ethylating agent)

Saturated aqueous ammonium chloride (NH₄Cl) solution

Ethyl acetate

Brine

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

Reaction Setup: Under an inert atmosphere (e.g., nitrogen or argon), add a stirred

suspension of sodium hydride (1.2 equivalents) in anhydrous THF to a reaction vessel.

Addition of Alcohol: Cool the suspension to 0°C and add a solution of 2-chloro-5-

(hydroxymethyl)thiazole (1.0 equivalent) in anhydrous THF dropwise.

Alkoxide Formation: Allow the mixture to stir at 0°C for 30 minutes, then warm to room

temperature and stir for an additional hour.

Etherification: Cool the reaction mixture back to 0°C and add ethyl iodide (1.5 equivalents)

dropwise. Allow the reaction to warm to room temperature and stir overnight.

Workup: Carefully quench the reaction by the slow addition of saturated aqueous NH₄Cl

solution.

Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate.

Washing: Wash the combined organic layers with water and then with brine.

Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and

concentrate under reduced pressure.

Purification: Purify the crude product by column chromatography on silica gel to yield 2-
Chloro-5-(ethoxymethyl)thiazole.

Reactivity Profile
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The reactivity of 2-Chloro-5-(ethoxymethyl)thiazole is primarily dictated by the 2-chloro

substituent. The chlorine atom at this position is susceptible to nucleophilic aromatic

substitution, allowing for the introduction of a wide range of functional groups.[6][7] The rate

and success of these substitutions can be influenced by the nature of the nucleophile and the

reaction conditions.[6] The ethoxymethyl group at the 5-position is generally stable under many

reaction conditions but could be cleaved under harsh acidic conditions.

Applications in Research and Drug Development
While specific, large-scale applications of 2-Chloro-5-(ethoxymethyl)thiazole are not yet

widely documented, its structure suggests its utility as a key building block in several areas.

Medicinal Chemistry
The introduction of the ethoxymethyl group can enhance the lipophilicity and metabolic stability

of a potential drug candidate compared to a hydroxymethyl or chloromethyl analogue. This

makes 2-Chloro-5-(ethoxymethyl)thiazole an attractive starting point for the synthesis of

novel therapeutic agents.
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Caption: Logical workflow for the use of 2-Chloro-5-(ethoxymethyl)thiazole in drug discovery.

Agrochemicals
The related compound, 2-chloro-5-(chloromethyl)thiazole, is a crucial intermediate in the

synthesis of neonicotinoid insecticides such as thiamethoxam and clothianidin.[8] It is plausible

that 2-Chloro-5-(ethoxymethyl)thiazole could be explored for the synthesis of new

agrochemicals with modified properties.

Safety and Handling
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As with any chemical reagent, proper safety precautions must be observed when handling 2-
Chloro-5-(ethoxymethyl)thiazole.

Hazard Statements:[3]

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements:[3]

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

It is imperative to handle this compound in a well-ventilated fume hood, wearing appropriate

personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

Conclusion
2-Chloro-5-(ethoxymethyl)thiazole is a valuable, functionalized heterocyclic compound with

considerable potential as an intermediate in organic synthesis. Its dual reactive sites, combined

with the proven biological significance of the thiazole scaffold, make it a compelling building

block for the development of novel pharmaceuticals and agrochemicals. Further research into

the properties and applications of this compound is warranted and is likely to yield new and

interesting chemical entities.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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